Cas no 199168-49-5 (1H-Pyrazole-4-carboxylic acid, 3-(4-methoxyphenyl)-5-methyl-)
199168-49-5 structure
Product Name:1H-Pyrazole-4-carboxylic acid, 3-(4-methoxyphenyl)-5-methyl-
CAS No:199168-49-5
MF:C12H12N2O3
MW:232.235282897949
CID:1389239
Update Time:2024-08-16
1H-Pyrazole-4-carboxylic acid, 3-(4-methoxyphenyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxylic acid, 3-(4-methoxyphenyl)-5-methyl-
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- Inchi: 1S/C12H12N2O3/c1-7-10(12(15)16)11(14-13-7)8-3-5-9(17-2)6-4-8/h3-6H,1-2H3,(H,13,14)(H,15,16)
- InChI Key: ZGOHZAXDOKDVDR-UHFFFAOYSA-N
- SMILES: N1C(C)=C(C(O)=O)C(C2=CC=C(OC)C=C2)=N1
Computed Properties
- Exact Mass: 232.08486
Experimental Properties
- Density: 1.296±0.06 g/cm3(Predicted)
- Boiling Point: 444.9±45.0 °C(Predicted)
- PSA: 75.21
- pka: 1.09±0.25(Predicted)
1H-Pyrazole-4-carboxylic acid, 3-(4-methoxyphenyl)-5-methyl- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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